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Compound of Interest

Compound Name: Desacetylcephalothin sodium

Cat. No.: B1670278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desacetylcephalothin sodium is a key chemical entity in the field of pharmaceutical research

and development, primarily recognized as the major metabolite of the first-generation

cephalosporin antibiotic, Cephalothin. It is also a known impurity in the synthesis of certain

cephalosporin derivatives, such as Cefalonium.[1] As a reference standard,

Desacetylcephalothin sodium is crucial for the accurate identification, quantification, and

quality control of Cephalothin and related compounds in pharmaceutical formulations and

biological matrices. This technical guide provides a comprehensive overview of

Desacetylcephalothin sodium, including its chemical properties, analytical methodologies,

and its role in metabolic and degradation pathways.

Chemical and Physical Properties
Desacetylcephalothin sodium is the sodium salt of desacetylcephalothin. Its fundamental

chemical and physical characteristics are summarized in the table below, alongside those of its

parent compound, Cephalothin sodium, for comparative analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1670278?utm_src=pdf-interest
https://www.benchchem.com/product/b1670278?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7365282/
https://www.benchchem.com/product/b1670278?utm_src=pdf-body
https://www.benchchem.com/product/b1670278?utm_src=pdf-body
https://www.benchchem.com/product/b1670278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Desacetylcephalothin
Sodium

Cephalothin Sodium

Chemical Name

sodium (6R,7R)-3-

(hydroxymethyl)-8-oxo-7-[(2-

thiophen-2-ylacetyl)amino]-5-

thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylate[2]

sodium;(6R,7R)-3-

(acetyloxymethyl)-8-oxo-7-[(2-

thiophen-2-ylacetyl)amino]-5-

thia-1-azabicyclo[4.2.0]oct-2-

ene-2-carboxylate[3]

CAS Number 5547-29-5[2] 58-71-9[3]

Molecular Formula C₁₄H₁₃N₂NaO₅S₂[2] C₁₆H₁₅N₂NaO₆S₂[3]

Molecular Weight 376.4 g/mol [2] 418.42 g/mol [3]

Exact Mass 376.01635815 Da[2] 418.0269 Da

Appearance
White to off-white crystalline

powder

White to off-white, crystalline

powder

Solubility Freely soluble in water

Freely soluble in water,

insoluble in most organic

solvents

Role as a Reference Standard
A reference standard is a highly purified compound used as a measurement benchmark in

analytical chemistry. Desacetylcephalothin sodium serves as a critical reference standard

for:

Impurity Profiling: To identify and quantify Desacetylcephalothin as an impurity in

Cephalothin bulk drug and finished products.

Pharmacokinetic Studies: To accurately measure the concentration of the desacetyl

metabolite in biological fluids (e.g., serum, cerebrospinal fluid) to understand the absorption,

distribution, metabolism, and excretion of Cephalothin.[1]

Stability Indicating Assays: To monitor the degradation of Cephalothin under various stress

conditions (e.g., pH, temperature, light), where Desacetylcephalothin is a primary

degradation product.
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Metabolic and Degradation Pathway of Cephalothin
Cephalothin is metabolized in the body, primarily through hydrolysis of the acetoxy group at the

C-3 position to form Desacetylcephalothin. This biotransformation results in a compound with

reduced antibacterial activity.[1] Similarly, under certain chemical conditions, particularly in

aqueous solutions, Cephalothin can degrade to Desacetylcephalothin.

Cephalothin Desacetylcephalothin

Metabolism (in vivo)
Hydrolysis (in vitro) Further Degradation

Products (e.g., Lactone)
Lactonization

Click to download full resolution via product page

Metabolic Pathway of Cephalothin to Desacetylcephalothin.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Quantification
HPLC is a robust and widely used technique for the separation and quantification of

Desacetylcephalothin sodium and Cephalothin sodium.

Principle: The method separates compounds based on their differential partitioning between a

stationary phase (e.g., C18 column) and a mobile phase. The separated compounds are then

detected by a UV detector at a specific wavelength.

Experimental Workflow:
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Sample and Standard Preparation

HPLC Analysis
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General Workflow for HPLC Analysis of Desacetylcephalothin.

Detailed Methodologies:
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Several HPLC methods have been reported for the analysis of Cephalothin and its related

substances, including Desacetylcephalothin. Below are representative experimental conditions.

Method 1: Isocratic RP-HPLC

Parameter Condition

Stationary Phase
Zorbax Eclipse Plus C18 (150 x 4.6 mm, 5 µm)

[4]

Mobile Phase
Water with 0.7% glacial acetic acid and ethanol

(70:30 v/v)[4]

Flow Rate 1.0 mL/min

Detection Wavelength 237 nm[4]

Temperature 25°C[4]

Injection Volume 20 µL

Retention Time (Cephalothin) Approximately 4.20 minutes[4]

Method 2: Gradient RP-HPLC for Stability-Indicating Assay

Parameter Condition

Stationary Phase
Agilent Eclipse XDB-Phenyl (250 mm × 4.6 mm,

5 μm)

Mobile Phase
Gradient mixture of: A: Aqueous ammonium

phosphate buffer (pH 4.5) B: Acetonitrile

Flow Rate 1.0 mL/min

Detection Wavelength 238 nm

Sample Preparation (for Bulk Drug Analysis):

Accurately weigh a suitable amount of the Cephalothin sodium bulk drug.
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Dissolve in the mobile phase to achieve a known concentration (e.g., 100 µg/mL).

Filter the solution through a 0.45 µm membrane filter prior to injection.

Reference Standard Preparation:

Accurately weigh a known amount of Desacetylcephalothin sodium reference standard.

Dissolve in the mobile phase to prepare a stock solution.

Prepare a series of working standard solutions by diluting the stock solution to known

concentrations to generate a calibration curve.

Mass Spectrometry (MS) Analysis
Mass spectrometry is a powerful analytical technique used for determining the mass-to-charge

ratio (m/z) of ions, which allows for the confirmation of molecular weight and elucidation of

molecular structure.

Principle: The sample is ionized, and the resulting ions are separated based on their m/z ratio

and detected. Fragmentation analysis (MS/MS) can be performed to obtain structural

information.

Expected Fragmentation:

While specific experimental MS data for Desacetylcephalothin sodium is not readily available

in the public domain, general fragmentation patterns for cephalosporins involve cleavage of the

β-lactam ring and the amide side chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Analysis
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

Principle: The magnetic properties of atomic nuclei are measured when they are in a magnetic

field. The resulting spectrum provides detailed information about the chemical environment of

each atom in the molecule.
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Expected Spectral Features:

A ¹H NMR spectrum of Desacetylcephalothin sodium would be expected to show

characteristic signals for the protons on the thiophene ring, the methylene group of the acetyl

side chain, the protons on the β-lactam and dihydrothiazine rings, and the hydroxymethyl

group. A ¹³C NMR spectrum would similarly provide signals for each unique carbon atom. 23Na

NMR could be used to study the sodium ion's environment.

Logical Relationship as a Reference Standard
The utility of Desacetylcephalothin sodium as a reference standard is based on its direct

chemical relationship to the active pharmaceutical ingredient (API), Cephalothin.

Cephalothin (API)

Desacetylcephalothin
(Metabolite)

 is metabolized to 

Desacetylcephalothin
(Impurity/Degradant)

 degrades to 

Desacetylcephalothin Sodium
Reference Standard

 is quantified using  is identified and
quantified using 

Click to download full resolution via product page

Logical Relationship of Desacetylcephalothin Sodium Reference Standard.

Conclusion
The Desacetylcephalothin sodium reference standard is an essential tool for the

pharmaceutical industry. Its use in analytical testing ensures the quality, safety, and efficacy of

Cephalothin-based drug products. This guide has provided a comprehensive overview of its

properties, analytical methodologies, and its significance in drug development. For routine

analysis, a validated HPLC-UV method is typically sufficient for quantification. For structural
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confirmation and in-depth impurity characterization, mass spectrometry and NMR spectroscopy

are invaluable techniques. Researchers and scientists are encouraged to use this guide as a

foundational resource for their work with Desacetylcephalothin sodium and related

cephalosporins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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